Cas no 53338-47-9 ( )

• Product Name: &nbsp
• CAS No: 53338-47-9
• MF: C₄H₄F₂N₄
• MW: 146.098166465759
• CID: 938344
• PubChem ID: 296407
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5,6-difluoropyrazine-2,3-diamine
• NSC166545
• SCHEMBL14166403
• AKOS006361602
• 53338-47-9
• NSC-166545
• DTXSID70304628
•  

• Inchi： 1S/C4H4F2N4/c5-1-2(6)10-4(8)3(7)9-1/h(H2,7,9)(H2,8,10)
• InChI Key： MZIVWMWWIDLUAP-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(C(N)=N1)N)F

Computed Properties

• Exact Mass: 146.04052
• Monoisotopic Mass: 146.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.644
• Boiling Point: 368.9°C at 760 mmHg
• Flash Point: 176.9°C
• Refractive Index: 1.612
• PSA: 77.82